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Compound of Interest

Compound Name: (R)-Uniconazole

Cat. No.: B1252227

Technical Support Center: (R)-Uniconazole
Application

Welcome to the technical support guide for (R)-Uniconazole. This resource is designed for
researchers, scientists, and drug development professionals to provide in-depth, field-tested
insights into the effective application of this potent plant growth regulator. Our goal is to
empower you to optimize your experimental design, achieve consistent results, and confidently
troubleshoot challenges, particularly the avoidance of phytotoxicity.

Frequently Asked Questions (FAQs)

This section addresses foundational concepts regarding (R)-Uniconazole and the principles of
its application.

Q1: What is (R)-Uniconazole and what is its primary
mechanism of action?

(R)-Uniconazole is a highly active, triazole-based plant growth regulator.[1][2] Its primary
mechanism involves the inhibition of cytochrome P450 monooxygenases, which are critical
enzymes in the biosynthesis of two major classes of plant hormones: Gibberellins (GAs) and
Brassinosteroids (BRs).[3][4][5][6]
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o Gibberellin (GA) Inhibition: (R)-Uniconazole is a potent inhibitor of GA biosynthesis.[7][8][9]
[10] GAs are responsible for promoting cell elongation, so their inhibition leads to the primary
desired effect of Uniconazole: reduced internode length, resulting in a more compact or
"dwarf" plant phenotype.[1][2][7] This is particularly useful for preventing lodging (bending
over) in cereal crops and for producing more compact ornamental plants.

e Brassinosteroid (BR) Inhibition: While its effect on GA is more pronounced, Uniconazole also
partially inhibits BR biosynthesis.[3][4] BRs are involved in a wide range of developmental
processes, including cell expansion and division. This dual action contributes to its high
efficacy but also underscores the importance of precise dosing to avoid excessive growth
suppression.

The diagram below illustrates the dual inhibitory action of (R)-Uniconazole on these critical
hormone synthesis pathways.
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Caption: Mechanism of (R)-Uniconazole action.

Q2: What is phytotoxicity and what are its characteristic
symptoms when caused by (R)-Uniconazole?

Phytotoxicity is a term for plant injury caused by exposure to a chemical compound.[11] With
triazole-based regulators like Uniconazole, phytotoxicity occurs when the concentration applied
exceeds the plant's tolerance threshold, leading to an excessive or unintended disruption of
normal physiological processes.[12]
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Because (R)-Uniconazole's primary action is to inhibit growth hormones, overdose symptoms
are typically an exaggeration of the desired effect, along with other signs of stress. It is crucial
to distinguish these symptoms from those caused by nutrient deficiencies or pathogens.[11][13]

Symptom Description Typical Severity

An extreme reduction in plant
height and internode length,
Severe Stunting where growth nearly ceases. Moderate to Severe
This goes beyond the desired
compact phenotype.[14]

Yellowing of leaves,
particularly new growth, due to

Chlorosis interference with chlorophyll Mild to Severe
production or other metabolic

processes.[11][14]

Browning and death of leaf
tissue, often starting at the
Necrosis / "Burn” margins or tips where the Severe
chemical may accumulate.[11]
[15]

Leaves may appear twisted,
Leaf Distortion cupped, or abnormally thick Moderate to Severe
and brittle.[11][13]

Excessive concentrations can
Delayed Flowering inhibit the developmental Moderate

processes leading to flowering.

If applied to seeds or soil at
Reduced Germination high rates, germination can be  Severe
inhibited.[16]

Q3: Why is determining the precise concentration of (R)-
Uniconazole so critical?
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Plant growth regulators (PGRSs) operate within a narrow optimal concentration range compared
to other agrochemicals like fungicides or insecticides.[17] The dose-response curve for (R)-
Uniconazole is typically steep:

e Too Low: The application will be ineffective, resulting in no discernible growth regulation.

o Too High: The risk of phytotoxicity increases dramatically, leading to the detrimental effects
listed above and potentially compromising the experiment or crop.[17]

Factors such as plant species, developmental stage, and environmental conditions (e.g.,
temperature, humidity) can shift this optimal window, making it essential to calibrate the
concentration for your specific context.[16][17]

Troubleshooting Guide & Protocols

This section provides actionable solutions to specific problems encountered during
experimentation.

Q4: My plants are showing severe stunting and leaf
yellowing after treatment. How do | confirm it's (R)-
Uniconazole phytotoxicity?

A systematic diagnosis is key to differentiating phytotoxicity from other stressors. Follow this
logical workflow.
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Caption: Diagnostic workflow for phytotoxicity.
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Answer & Explanation:

Review Application Records: Check your lab notebook for the exact date, concentration, and
application method used. Symptoms of phytotoxicity typically appear within a few days to a
week of application.[11]

Consult Your Control Group: The most definitive diagnostic tool is an untreated control group.
If identical plants that did not receive (R)-Uniconazole are healthy, the issue is almost
certainly the chemical treatment.[17]

Observe Symptom Patterns: Look for patterns in the affected area. Foliar spray damage
often appears on the upper canopy or on plants at the edges of a spray path.[15] Unlike
diseases, phytotoxicity will not spread from plant to plant over time.[15] New growth that
emerges long after the application may appear healthy as the plant metabolizes the
compound.[11]

Q5: | have confirmed phytotoxicity. Are there any
remedial actions | can take?

While preventing phytotoxicity is always the best strategy, some remedial actions can be
attempted, particularly in cases of mild to moderate overdose.

Gibberellic Acid (GAs) Application: Since (R)-Uniconazole functions by blocking GA
synthesis, an exogenous application of active gibberellin (GAs) can sometimes rescue plants
from the inhibitory effects.[3][18] This is the most direct biochemical remedy. A foliar spray of
a dilute GAs solution (e.g., 10-50 ppm, but this requires its own optimization) may help
stimulate elongation in stunted plants.

Supportive Care: Reduce any additional stress on the plants. Ensure optimal watering,
balanced nutrition, and ideal environmental conditions. This helps the plant's natural
metabolic processes to break down the excess regulator.

Surface Rinsing (Limited Efficacy): If the phytotoxicity is very recent (within hours of a foliar
spray), thoroughly rinsing the foliage with water may wash off some unabsorbed residue.[14]
However, for a systemic compound like Uniconazole, this has very limited effectiveness once
it has been absorbed.
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Q6: How do | design an experiment to determine the
optimal, non-phytotoxic concentration of (R)-
Uniconazole for my specific plant species?

The most reliable method is to perform a systematic dose-response study. This allows you to
identify the concentration that provides the desired level of growth regulation without inducing
harmful side effects.

Objective: To establish a dose-response curve for (R)-Uniconazole on a specific plant species
under defined growth conditions, identifying both the effective concentration (ECso) for growth
regulation and the threshold for phytotoxicity.

Experimental Protocol: Dose-Response Determination

Materials:

A large, uniform batch of the target plant species, potted and acclimated.

* (R)-Uniconazole stock solution.

o Serial dilution equipment (pipettes, volumetric flasks).

o Calibrated sprayer for foliar application or equipment for drench application.

» Untreated control group.

e Measurement tools (ruler, calipers, chlorophyll meter, camera for documentation).
o Personal Protective Equipment (PPE).

Methodology:

Step 1: Establish a Preliminary Concentration Range.

» Based on literature or general recommendations, select a wide logarithmic range of
concentrations. A good starting point for many herbaceous species is 0, 1, 5, 10, 25, 50, and
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100 ppm.[16][19] The goal here is to find the concentrations that do nothing and the
concentrations that cause severe damage, thereby bracketing the useful range.

o Use a minimum of 3-5 replicate plants per treatment group.
Step 2: Execute the Definitive Dose-Response Study.

» Based on the results from Step 1, select a narrower, more focused range of concentrations.
For example, if 10 ppm gave a good response and 25 ppm showed slight phytotoxicity, your
new range might be 0, 5, 8, 11, 14, 17, and 20 ppm.

 Increase the number of replicates to at least 5-10 per treatment for statistical power.
Step 3: Application and Environmental Control.

o Apply the solutions uniformly. For foliar sprays, the standard application volume is 2 quarts
per 100 sq. ft., ensuring thorough coverage but not excessive runoff.[20]

e Apply during periods of slow drying (e.g., early morning, high humidity) to maximize uptake.
[21]

e Maintain consistent environmental conditions (light, temperature, humidity, and irrigation) for
all treatment groups throughout the experiment.

Step 4: Data Collection and Analysis.
o At a predetermined time point (e.g., 2-4 weeks post-application), collect data on key metrics.
o Primary Metric (Efficacy): Plant Height or Internode Length.

o Secondary Metrics (Phytotoxicity): Leaf Chlorosis Score (e.g., 1-5 scale), Necrosis
Percentage, Leaf Area, Dry/Fresh Biomass.

o Calculate the percent inhibition for the primary metric relative to the untreated control.

» Plot the percent inhibition (Y-axis) against the log of the (R)-Uniconazole concentration (X-
axis). This will generate a sigmoidal dose-response curve.
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e From this curve, you can determine the ECso (the concentration that causes 50% of the
maximal inhibitory response) and identify the Phytotoxicity Threshold (the concentration at
which secondary metrics like chlorosis or necrosis become statistically significant).

The workflow for this crucial experiment is visualized below.
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Caption: Experimental workflow for dose optimization.

© 2025 BenchChem. All rights reserved. 11/17 Tech Support


https://www.benchchem.com/product/b1252227?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

Asami, T., et al. (2000). Characterization of Brassinazole, a Triazole-Type Brassinosteroid
Biosynthesis Inhibitor. Plant Physiology, 123(1), 93-100. Available at: [Link]

Hansen, M., et al. (2008). Method of reducing phytotoxicity on plants susceptible to triazole
fungicides. Google Patents (EP1931203B1).

Rohwer, F., & Erwin, J. (2010). Inhibitors of Brassinosteroid Biosynthesis and Signal
Transduction. In Brassinosteroids: A Class of Plant Hormone (pp. 215-236). Springer.
Available at: [Link]

Nagata, N., et al. (2001). Brassinazole, an Inhibitor of Brassinosteroid Biosynthesis, Inhibits
Development of Secondary Xylem in Cress Plants (Lepidium sativum). Plant and Cell
Physiology, 42(9), 1006-1011. Available at: [Link]

Seltz, S., et al. (2009). Method for reducing the phytotoxicity of azoles on dicotyledonous
plants by adding additives. Google Patents (WO2009000407A1).

Oh, K., et al. (2014). In vitro and in vivo evidence for the inhibition of brassinosteroid
synthesis by propiconazole through interference with side chain hydroxylation. Bioscience,
Biotechnology, and Biochemistry, 78(4), 655-661. Available at: [Link]

Alan Wood. (n.d.). uniconazole-P data sheet. Compendium of Pesticide Common Names.
Available at: [Link]

Depuydt, S., et al. (2013). Figure 7. Effects of brassinolide or gibberellin A 3 in the presence
of... ResearchGate. Available at: [Link]

De Vleesschauwer, D., et al. (2012). Brassinosteroids Antagonize Gibberellin- and
Salicylate-Mediated Root Immunity in Rice. Plant Physiology, 158(4), 1833-1846. Available
at: [Link]

Hartwig, T., et al. (2012). Propiconazole Is a Specific and Accessible Brassinosteroid (BR)
Biosynthesis Inhibitor for Arabidopsis and Maize. PLOS One, 7(5), e36625. Available at:
[Link]

© 2025 BenchChem. All rights reserved. 12 /17 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC59011/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3041138/
https://academic.oup.com/pcp/article/42/9/1006/1879020
https://www.tandfonline.com/doi/full/10.1080/09168451.2014.891638
https://www.alanwood.net/pesticides/uniconazole-P.html
https://www.researchgate.net/figure/Effects-of-brassinolide-or-gibberellin-A-3-in-the-presence-of-uniconazole-P-or_fig6_235371661
https://academic.oup.com/plphys/article/158/4/1833/6112117
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0036625
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Zhang, M., et al. (2024). Uniconazole-mediated growth regulation in Ophiopogon japonicus:
yield maximization vs. medicinal quality trade-offs. Frontiers in Plant Science, 15. Available
at: [Link]

Pilon, P. (2025). Plant Growth Regulator Guide for Annuals 2025-26. GrowerTalks. Available
at: [Link]

Poorter, H., et al. (2010). A method to construct dose-response curves for a wide range of
environmental factors and plant traits by means of a meta-analysis of phenotypic data.
Journal of Experimental Botany, 61(8), 2043-2055. Available at: [Link]

Poorter, H., et al. (2010). A method to construct dose-response curves for a wide range of
environmental factors and plant traits by means of a meta-analysis of phenotypic data.
PubMed. Available at: [Link]

Owen, W. G. (2019). Overview of plant growth regulators for greenhouse production.
Michigan State University Extension. Available at: [Link]

King, R. W, et al. (1996). Effect of Uniconazole and Gibberellin on the Flowering of Pharbitis
Nil. Bioscience, Biotechnology, and Biochemistry, 60(5), 852-855. Available at: [Link]

Currey, C. J. (2017). Improving Plant Growth Regulator Spray Applications. e-GRO. Available
at: [Link]

Maughan, T., & Drost, D. (n.d.). Plant Growth Regulators: Factors Affecting Plant Response.
Utah State University Extension. Available at: [Link]

Poorter, H., et al. (2010). A method to construct dose—response curves for a wide range of
environmental factors and plant traits by means of a meta-analysis of phenotypic data.
Journal of Experimental Botany, 61(8), 2043—-2055. Available at: [Link]

Nambara, E., et al. (1991). Effects of the Gibberellin Biosynthetic Inhibitor Uniconazol on
Mutants of Arabidopsis. Plant Physiology, 97(2), 736-738. Available at: [Link]

National Center for Biotechnology Information. (n.d.). Uniconazole P. PubChem Compound
Database. Available at: [Link]

© 2025 BenchChem. All rights reserved. 13/17 Tech Support


https://www.frontiersin.org/articles/10.3389/fpls.2024.1390497/full
https://www.growertalks.com/Content/Images/PGR_Guide_2025-26.pdf
https://www.researchgate.net/publication/40449553_A_method_to_construct_dose-response_curves_for_a_wide_range_of_environmental_factors_and_plant_traits_by_means_of_a_meta-analysis_of_phenotypic_data
https://pubmed.ncbi.nlm.nih.gov/20051399/
https://www.canr.msu.edu/news/overview_of_plant_growth_regulators_for_greenhouse_production
https://pubmed.ncbi.nlm.nih.gov/9063991/
https://e-gro.org/pdf/2017_611.pdf
https://intermountainfruit.org/orchard-management/pgrs/factors-affecting-response
https://academic.oup.com/jxb/article/61/8/2043/554981
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1081105/
https://pubchem.ncbi.nlm.nih.gov/compound/Uniconazole-P
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Collaborative Drug Discovery. (2024). Setting up a Dose Response Protocol. CDD Support.
Available at: [Link]

Agrio. (n.d.). Prevent Phytotoxicity: Check Real-Time Spray Safety. Available at: [Link]

SIELC Technologies. (n.d.). Uniconazole-P. Available at: [Link]

Dora Agri. (n.d.). Effect of Uniconazole Plant Growth Regulator In Agriculture. Available at:
[Link]

Oasis Agro Science Ltd. (n.d.). Symptoms of phytotoxicity and main compounds. Available
at: [Link]

Smith, T. (n.d.). 12.15 Recognizing and Preventing Phytotoxicity. e-GRO. Available at: [Link]

Henan Aotong Trading Co., Ltd. (n.d.). High-efficiency plant growth regulator Uniconazole
controls vegetative growth dwarfs plants and enhances crop stress resistance. Available at:
[Link]

Rees, J. (2024). triazole fungicide phytotoxicity. JenResources. Available at: [Link]

Crop Protection Network. (2024). Triazole Fungicide Phytotoxicity. Available at: [Link]

Hajiyeva, S. (2022). The effect of uniconazole on the total -N and total soluble-N of the
leaves of barley plants grown under salt stress (NaCl). ResearchGate. Available at: [Link]

National Registration Authority for Agricultural and Veterinary Chemicals. (1999). Public
Release Summary - Evaluation of the new active UNICONAZOLE-P in the product SUNNY
PLANT GROWTH REGULATOR. Available at: [Link]

Ron Henry. (2022, June 30). Apply Plant Growth Regulator WITHOUT the Usual Problems
[Video]. YouTube. Available at: [Link]

Fine Americas, Inc. (2017, January 29). Determining the Proper Timing for a PGR
Application [Video]. YouTube. Available at: [Link]

Al-Masri, A. Y., & Al-Gazzar, A. (2019). Effect of Uniconazole on the Control of Plant Height
and Fruit Yield of Potted Tomato, Pepper, and Eggplant. HortTechnology, 29(4), 489-494.

© 2025 BenchChem. All rights reserved. 14 /17 Tech Support


https://support.collaborativedrug.com/hc/en-us/articles/204289050-Setting-up-a-Dose-Response-Protocol
https://agrio.app/blog/prevent-phytotoxicity-check-real-time-spray-safety/
https://sielc.com/compound-uniconazole-p.html
https://www.doraagri.com/uniconazole-in-agriculture/
https://www.oasisagrisci.com/news/symptoms-of-phytotoxicity-and-main-compounds-51978393.html
https://e-gro.org/pdf/E301.pdf
https://www.aotongchem.com/news/high-efficiency-plant-growth-regulator-uniconazole-controls-vegetative-growth-dwarfs-plants-and-enhances-crop-stress-resistance-78485208.html
https://jenreesources.com/2022/08/19/triazole-fungicide-phytotoxicity/
https://cropprotectionnetwork.org/publications/triazole-fungicide-phytotoxicity
https://www.researchgate.net/publication/362942466_The_effect_of_uniconazole_on_the_total_-N_and_total_soluble-N_of_the_leaves_of_barley_plants_grown_under_salt_stress_NaCl
https://www.apvma.gov.au/sites/default/files/publication/14021-prs-uniconazole-p.pdf
https://www.youtube.com/watch?v=Fj-xEzDa0pI
https://www.youtube.com/watch?v=7hW3y-Qe-f0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Available at: [Link]

e Zhengzhou Delong Chemical Co., Ltd. (2021). What are the 6 symptoms of common
phytotoxicity? Available at: [Link]

e Li, Y., etal. (2024). Effect of gibberellin A3 (GA3) and uniconazole spraying on the growth...
ResearchGate. Available at: [Link]

e GPN Magazine. (n.d.). Maximizing PGR Spray Applications. Available at: [Link]

e Roth, L., et al. (2022). Phenomics data processing: extracting dose—response curve
parameters from high-resolution temperature courses and repeated field-based wheat height
measurements. in silico Plants, 4(1). Available at: [Link]

e Nguyen, T. H., et al. (2022). Degradation of Triazole Fungicides by Plant Growth-Promoting
Bacteria from Contaminated Agricultural Soil. Microorganisms, 10(4), 799. Available at: [Link]

e The Lawn Tools. (2020, June 22). Plant Growth Regulator - Questions/Myths/Tips with Matt
Martin (Heisenturf) [Video]. YouTube. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Uniconazole-mediated growth regulation in Ophiopogon japonicus: yield maximization vs.
medicinal quality trade-offs - PMC [pmc.ncbi.nim.nih.gov]

2. Effect of Uniconazole Plant Growth Regulator In Agriculture [doraagri.com]

3. Characterization of Brassinazole, a Triazole-Type Brassinosteroid Biosynthesis Inhibitor -
PMC [pmc.ncbi.nlm.nih.gov]

4. academic.oup.com [academic.oup.com]

5. tandfonline.com [tandfonline.com]

© 2025 BenchChem. All rights reserved. 15/17 Tech Support


https://www.researchgate.net/publication/333605278_Effect_of_Uniconazole_on_the_Control_of_Plant_Height_and_Fruit_Yield_of_Potted_Tomato_Pepper_and_Eggplant
https://www.plant-growth-regulator.com/info/what-are-the-6-symptoms-of-common-phytotox-57161021.html
https://www.researchgate.net/publication/378401335_Effect_of_gibberellin_A3_GA3_and_uniconazole_spraying_on_the_growth_and_bolting_of_lettuce_Lactuca_sativa_L
https://gpnmag.com/article/maximizing-pgr-spray-applications/
https://academic.oup.com/insilicoplants/article/4/1/diac003/6546313
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9028713/
https://www.youtube.com/watch?v=wz-k2aQo8C0
https://www.benchchem.com/product/b1252227?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC12308313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12308313/
https://doraagri.com/uniconazole-plant-growth-regulator-in-agriculture/
https://pmc.ncbi.nlm.nih.gov/articles/PMC58985/
https://pmc.ncbi.nlm.nih.gov/articles/PMC58985/
https://academic.oup.com/pcp/article/42/9/1006/1833677
https://www.tandfonline.com/doi/full/10.1080/15592324.2016.1158372
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

6. Propiconazole Is a Specific and Accessible Brassinosteroid (BR) Biosynthesis Inhibitor for
Arabidopsis and Maize | PLOS One [journals.plos.org]

7. Page loading... [guidechem.com]

8. Effect of Uniconazole and Gibberellin on the Flowering of Pharbitis nil
[pubmed.ncbi.nim.nih.gov]

9. Effects of the Gibberellin Biosynthetic Inhibitor Uniconazol on Mutants of Arabidopsis -
PMC [pmc.ncbi.nim.nih.gov]

10. Uniconazole-P | SIELC Technologies [sielc.com]
11. agrio.app [agrio.app]

12. EP1931203B1 - Method of reducing phytotoxicity on plants susceptible to triazole
fungicides - Google Patents [patents.google.com]

13. What are the 6 symptoms of common phytotoxicity? - Knowledge - Zhengzhou Delong
Chemical Co., Ltd. [plantgrowthhormones.com]

14. Symptoms of phytotoxicity and main compounds-OASIS AGRO SCIENCE LTD
[oasisagro.com]

15. e-gro.org [e-gro.org]

16. acetamiprid.com [acetamiprid.com]

17. Factors Affecting Plant Response | Intermountain Fruit | USU [intermountainfruit.org]
18. researchgate.net [researchgate.net]

19. growertalks.com [growertalks.com]

20. e-gro.org [e-gro.org]

21. canr.msu.edu [canr.msu.edu]

To cite this document: BenchChem. [Optimizing (R)-Uniconazole concentration to avoid
phytotoxicity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252227#optimizing-r-uniconazole-concentration-to-
avoid-phytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 16 /17 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0036625
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0036625
https://www.guidechem.com/question/what-is-the-mechanism-of-actio-id134000.html
https://pubmed.ncbi.nlm.nih.gov/27281145/
https://pubmed.ncbi.nlm.nih.gov/27281145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1081068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1081068/
https://sielc.com/uniconazole-p
https://agrio.app/How-to-minimize-the-risk-of-phytotoxicity/
https://patents.google.com/patent/EP1931203B1/en
https://patents.google.com/patent/EP1931203B1/en
https://www.plantgrowthhormones.com/info/what-are-the-6-symptoms-of-common-phytotoxicit-64808686.html
https://www.plantgrowthhormones.com/info/what-are-the-6-symptoms-of-common-phytotoxicit-64808686.html
https://www.oasisagro.com/product/305.html
https://www.oasisagro.com/product/305.html
https://e-gro.org/pdf/2023-12-15.pdf
https://www.acetamiprid.com/blog/plant-growth-regulator-for-better-yields/
https://intermountainfruit.org/growth-regulation/response-factors
https://www.researchgate.net/figure/Effects-of-brassinolide-or-gibberellin-A-3-in-the-presence-of-uniconazole-P-or_fig5_225084563
https://www.growertalks.com/pdf/PGR_GUIDE_2025-26_Annuals.pdf
https://www.e-gro.org/pdf/2017_618.pdf
https://www.canr.msu.edu/uploads/resources/pdfs/maximizing-pgr-spray-applications.pdf
https://www.benchchem.com/product/b1252227#optimizing-r-uniconazole-concentration-to-avoid-phytotoxicity
https://www.benchchem.com/product/b1252227#optimizing-r-uniconazole-concentration-to-avoid-phytotoxicity
https://www.benchchem.com/product/b1252227#optimizing-r-uniconazole-concentration-to-avoid-phytotoxicity
https://www.benchchem.com/product/b1252227#optimizing-r-uniconazole-concentration-to-avoid-phytotoxicity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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